Cas no 32954-07-7 (N-(Aminocarbonyl)-5-methyl-3-isoxazolecarboxamide)

• Product Name: N-(Aminocarbonyl)-5-methyl-3-isoxazolecarboxamide
• CAS No: 32954-07-7
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 917433
• PubChem ID: 208766
• Update Time: 2025-04-19

N-(Aminocarbonyl)-5-methyl-3-isoxazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Aminocarbonyl)-5-methyl-3-isoxazolecarboxamide
• N-carbamoyl-5-methyl-1,2-oxazole-3-carboxamide
• AKOS006278756
• BRN 0978851
• SCHEMBL11723150
• 3-Isoxazolecarboxamide, N-(aminocarbonyl)-5-methyl-
• DTXSID30186604
• N-(5-Methyl-3-isoxazolylcarbonyl)urea
• 32954-07-7

• Inchi： 1S/C6H7N3O3/c1-3-2-4(9-12-3)5(10)8-6(7)11/h2H,1H3,(H3,7,8,10,11)
• InChI Key： LQXUSWLJCKWURD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC(N)=O)=O)=N1

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.22